Cas no 93778-19-9 (Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]-)
93778-19-9 structure
Product Name:Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]-
CAS No:93778-19-9
MF:C13H12N2O4S2
MW:324.375380516052
CID:806176
PubChem ID:3022327
Update Time:2025-04-19
Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]-
- 5-mesyl-2-[(2-nitrophenyl)thio]aniline
- 5-methylsulfonyl-2-(2-nitrophenyl)sulfanylaniline
- EINECS 298-153-3
- 5-Mesyl-2-((2-nitrophenyl)thio)aniline
- M4HX59V2CR
- 93778-19-9
- Benzenamine, 5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]-
- DTXSID70239628
- 5-(Methylsulfonyl)-2-[(2-nitrophenyl)thio]benzenamine
- NS00039613
-
- Inchi: 1S/C13H12N2O4S2/c1-21(18,19)9-6-7-12(10(14)8-9)20-13-5-3-2-4-11(13)15(16)17/h2-8H,14H2,1H3
- InChI Key: QVTHYCXLXGKSTI-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=C(C=1)N)SC1C=CC=CC=1[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 324.024
- Monoisotopic Mass: 324.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 140Ų
Experimental Properties
- Density: 1.51
- Boiling Point: 535.1°Cat760mmHg
- Flash Point: 277.4°C
- Refractive Index: 1.695
Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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